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Compound of Interest

Compound Name: Cadmium nitrate

Cat. No.: B078600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of cadmium nitrate
tetrahydrate and its anhydrous counterpart. This document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development, offering detailed

information on the physicochemical properties, synthesis, and applications of these two forms.

Particular emphasis is placed on providing clear, comparative data and outlining relevant

experimental protocols.

Physicochemical Properties: A Comparative
Overview
Cadmium nitrate can exist in two common forms: the tetrahydrate [Cd(NO₃)₂·4H₂O] and the

anhydrous form [Cd(NO₃)₂]. The presence of water of crystallization in the tetrahydrate form

significantly influences its physical and chemical properties compared to the anhydrous salt.

Both forms are colorless crystalline solids and are deliquescent, readily absorbing moisture

from the atmosphere to form an aqueous solution.[1]

Quantitative Data Summary
The key physicochemical properties of cadmium nitrate tetrahydrate and anhydrous cadmium
nitrate are summarized in the table below for easy comparison.
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Property
Cadmium Nitrate
Tetrahydrate

Anhydrous Cadmium
Nitrate

Chemical Formula Cd(NO₃)₂·4H₂O Cd(NO₃)₂

Molecular Weight 308.47 g/mol [2] 236.42 g/mol [3]

Appearance White, crystalline solid[4]
White crystals or amorphous

powder[5]

Density 2.45 g/cm³[3] 3.6 g/cm³[3]

Melting Point 59.5 °C[3] 360 °C[3]

Boiling Point 132 °C (decomposes)[3] Decomposes

Water Solubility

109.7 g/100 mL (0 °C), 126.6

g/100 mL (18 °C), 139.8 g/100

mL (30 °C), 320.9 g/100 mL

(59.5 °C)[4]

Very soluble[5]

Solubility in Other Solvents

Soluble in acids, ammonia,

alcohols, ether, and acetone.

[4]

Soluble in alcohols.[5]

Hygroscopicity
Both forms of cadmium nitrate are hygroscopic, meaning they readily absorb moisture from

the air.[1] The tetrahydrate is particularly deliquescent.[1] The anhydrous form, due to its lack of

water of crystallization, has a strong affinity for water and will readily hydrate in the presence of

moisture. This property necessitates storage in a dry, well-sealed environment to prevent

unwanted hydration and clumping. While direct comparative studies on the rate of moisture

absorption are not readily available in the literature, it is understood that the anhydrous form

will absorb water until it reaches the stable tetrahydrate state under ambient conditions.

Synthesis and Interconversion
The synthesis of cadmium nitrate typically involves the reaction of cadmium metal, oxide,

hydroxide, or carbonate with nitric acid, followed by crystallization.[1] The resulting product is

usually the tetrahydrate form.
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Synthesis of Cadmium Nitrate
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Cadmium Nitrate Solution

+ HNO3
CdO
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CdCO3

+ HNO3
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Crystallization Cadmium Nitrate
Tetrahydrate
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Synthesis pathway for cadmium nitrate tetrahydrate.

The anhydrous form can be prepared from the tetrahydrate by careful dehydration.
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Cadmium Nitrate
Tetrahydrate

Cd(NO₃)₂·4H₂O

Heating / Dehydration

Anhydrous Cadmium Nitrate
Cd(NO₃)₂

Moisture Absorption

- 4H₂O + 4H₂O

Thermal Decomposition of Tetrahydrate Thermal Decomposition of Anhydrous

Cd(NO₃)₂·4H₂O (s)

Cd(NO₃)₂ (s)

Heat (-4H₂O)

CdO (s) + 2NO₂(g) + ½O₂(g)

Higher Heat

Cd(NO₃)₂ (s)

CdO (s) + 2NO₂(g) + ½O₂(g)

Heat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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